2-(Carboxymethyl)-5-nitrobenzoic acid
Cat. No. B2517938
Key on ui cas rn:
3898-66-6
M. Wt: 225.156
InChI Key: QHIFWNXJOHQQTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09050586B2
Procedure details
A oven-dried 10 mL round-bottomed flask containing a stirring bar was charged with 5-nitro-2-(carboxymethyl)benzoic acid (500 mg, 2.22 mmol). Freshly distilled acetyl chloride (5.0 ml) was added, the flask was fitted with a condenser and the reaction mixture was refluxed under an argon atmosphere for 16 h. The reaction was then cooled to room temperature and the excess acetyl chloride was removed in vacuo. The solid obtained was triturated with Et2O (5.0 mL), filtered and dried to give 7-nitroisochroman-1,3-dione as an off white solid (372.5 mg, 81%). Spectral data for this compound were consistent with those in the literature. M.p. 154-156° C. (lit. m.p. 154-155° C.); 1H NMR (400 MHz, DMSO-d6): δ=8.67 (s, 1H), 8.54 (d, J=7.5 Hz, 1H), 7.72 (d, J=7.5 Hz, 1H), 4.41 (s, 2H).
Name
Yield
81%
Identifiers
|
REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[CH:6][C:7]([CH2:13][C:14]([OH:16])=[O:15])=[C:8]([CH:12]=1)[C:9]([OH:11])=O)([O-:3])=[O:2].C(Cl)(=O)C>>[N+:1]([C:4]1[CH:12]=[C:8]2[C:7]([CH2:13][C:14](=[O:15])[O:16][C:9]2=[O:11])=[CH:6][CH:5]=1)([O-:3])=[O:2]
|
Inputs
Step One
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Name
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|
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Quantity
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500 mg
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C=1C=CC(=C(C(=O)O)C1)CC(=O)O
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Step Two
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Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)Cl
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
A oven-dried 10 mL round-bottomed flask containing a stirring bar
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the flask was fitted with a condenser
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the reaction mixture was refluxed under an argon atmosphere for 16 h
|
|
Duration
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16 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the excess acetyl chloride was removed in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solid obtained
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was triturated with Et2O (5.0 mL)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C1=CC=C2CC(OC(C2=C1)=O)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 372.5 mg | |
| YIELD: PERCENTYIELD | 81% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
